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Introduction

Robenidine hydrochloride, a potent anticoccidial agent, has long been a subject of interest in
veterinary medicine and, more recently, for its potential antibacterial activities against resistant
strains like MRSA and VRE.[1][2] The isotopically labeled analogue, Robenidine-d8
hydrochloride (Robenidine-d8 HCI), serves as a critical internal standard for highly accurate
guantification in complex biological matrices using mass spectrometry-based methods.[3][4]
This guide provides an in-depth exploration of the molecular structure of Robenidine-d8 HCI,
offering a foundational understanding for its application in analytical and research settings.

Molecular Identity and Chemical Properties

Robenidine-d8 HCl is the deuterated form of Robenidine HCI, where eight hydrogen atoms
have been replaced by deuterium. This isotopic substitution is key to its utility as an internal
standard, providing a distinct mass shift without significantly altering its chemical behavior.
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Property Value Source(s)

1,3-Bis[(4-chlorobenzylidene-

Chemical Name d4)amino]guanidine [3]
hydrochloride
1,3-Bis[(4-

Synonyms chlorobenzylidene)amino]guan  [5][6]

idine-d8 monohydrochloride

CAS Number 1173097-77-2 [1][5]
Molecular Formula C15DsHsCI2Ns - HCI [5]
Molecular Weight 378.71 g/mol [5][6]

Elucidation of the Molecular Structure

The molecular structure of Robenidine-d8 HCl is characterized by a central guanidine core
linked to two deuterated (4-chlorobenzylidene)amino groups. The hydrochloride salt form
enhances its stability and solubility.

The Core Structure: Guanidine

At the heart of the molecule lies a guanidine group, a planar arrangement of a central carbon
atom bonded to three nitrogen atoms. In Robenidine, two of these nitrogens are further
substituted, forming a 1,3-disubstituted guanidine derivative.

The Deuterated Moieties: (4-chlorobenzylidene-d4)amino
Groups

The key feature of Robenidine-d8 HCl is the presence of two (4-chlorobenzylidene-d4)amino
side chains. Each of these groups consists of a 4-chlorophenyl ring where the four hydrogen
atoms on the aromatic ring have been replaced by deuterium. These deuterated rings are
connected to the guanidine core via an azomethine (-CH=N-) linkage. The synonym "1,3-
Bis[(4-chlorobenzylidene-d4)amino]guanidine hydrochloride™ explicitly indicates the location of
the eight deuterium atoms on the two phenyl rings.[3]
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The structure of the parent compound, Robenidine, is synthesized through the condensation
reaction of p-chlorobenzaldehyde with 1,3-diaminoguanidine hydrochloride.[7] The synthesis of
the deuterated analogue logically follows the same pathway, utilizing a deuterated p-
chlorobenzaldehyde as a starting material. This synthetic strategy provides strong evidence for
the specific placement of the deuterium atoms on the aromatic rings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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